
Pent-2-en-3-ol: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Pent-2-en-3-ol

Cat. No.: B15476151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

pent-2-en-3-ol (CAS No. 1569-50-2). The information is intended for laboratory personnel and

professionals in drug development who may work with this compound. This document

synthesizes available data on physical and chemical properties, hazards, and safe handling

procedures to minimize risk in a research environment.

Chemical and Physical Properties
Pent-2-en-3-ol is a flammable liquid and should be handled with appropriate caution.[1] Key

physical and chemical properties are summarized in the table below for easy reference. This

data has been compiled from various chemical databases and safety data sheets.
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Property Value Reference

Molecular Formula C₅H₁₀O [1][2]

Molecular Weight 86.13 g/mol [1]

Appearance Clear, colorless liquid [1]

Boiling Point 119-121 °C Sigma-Aldrich

Flash Point 36 °C (96.8 °F) - closed cup Sigma-Aldrich

Density 0.843 g/mL at 25 °C Sigma-Aldrich

Vapor Pressure 6.01 mmHg [1]

Solubility Soluble in alcohol. The Good Scents Company

Hazard Identification and Classification
Pent-2-en-3-ol is classified as a flammable liquid.[1] The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Signal Word: Warning

Hazard Statements:

H226: Flammable liquid and vapor.[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

Safety Data Sheet and includes measures for prevention, response, storage, and disposal.[1]

Toxicological Information
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As of the date of this publication, detailed toxicological studies for pent-2-en-3-ol are not

readily available in the public domain. Safety data sheets for 3-Penten-2-ol indicate that no

acute toxicity information is available for the product.[3] Another source states that oral,

inhalation, and dermal toxicity data are not available.[4] Similarly, information regarding skin

corrosion/irritation, serious eye damage/irritation, respiratory or skin sensitization, germ cell

mutagenicity, carcinogenicity, and reproductive toxicity is also unavailable.[4]

Due to the lack of specific toxicological data, it is prudent to handle pent-2-en-3-ol with a high

degree of caution, assuming it may be an irritant and potentially harmful if ingested, inhaled, or

absorbed through the skin.[1] General handling procedures for flammable and potentially

hazardous alcohols should be strictly followed.

Experimental Protocols
The following protocols are based on general best practices for handling flammable liquids in a

laboratory setting and specific recommendations from safety data sheets for pent-2-en-3-ol.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling pent-2-en-3-ol to determine the

appropriate level of PPE. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes.

Figure 1: Workflow for ensuring appropriate personal protective equipment is used.

Handling and Storage
Ventilation: Always handle pent-2-en-3-ol in a well-ventilated area, preferably in a chemical

fume hood.

Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other sources of

ignition. Use only non-sparking tools.
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Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers when transferring material.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat and sources of ignition. Store separately from incompatible materials such

as acids and strong oxidizing agents.[3]

Figure 2: Logical flow for the safe handling and storage of pent-2-en-3-ol.

Spill and Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition.

Containment: Absorb the spill with an inert, non-combustible material (e.g., sand, earth,

vermiculite).

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,

labeled container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[3]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.[3]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[3]
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Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison

control center.[3]

Disposal
Dispose of pent-2-en-3-ol and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[3] Do not allow the chemical to enter drains

or waterways. Waste material should be handled by a licensed disposal company.[3]

Reactivity and Stability
Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents, acids.[3]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed

during combustion.[3]

Hazardous Polymerization: Not expected to occur.

Conclusion
While specific toxicological data for pent-2-en-3-ol is currently lacking, its classification as a

flammable liquid necessitates strict adherence to safety protocols. All personnel handling this

chemical should be thoroughly familiar with the information presented in this guide and the

corresponding Safety Data Sheet. A comprehensive risk assessment should always be

performed before commencing any new experimental work involving pent-2-en-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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